Ethyl 2-(6-aminopyridin-2-yl)acetate
Overview
Description
Ethyl 2-(6-aminopyridin-2-yl)acetate, also known as ethyl (6-amino-2-pyridinyl)acetate, is a chemical compound with the molecular formula C9H12N2O2 . It has a molecular weight of 180.21 . It is a solid substance and should be stored at 4°C, protected from light .
Molecular Structure Analysis
The InChI code for Ethyl 2-(6-aminopyridin-2-yl)acetate is 1S/C9H12N2O2/c1-2-13-9(12)6-7-4-3-5-8(10)11-7/h3-5H,2,6H2,1H3,(H2,10,11) . This code provides a specific string of characters that represents the 2D structure of the molecule.Physical And Chemical Properties Analysis
Ethyl 2-(6-aminopyridin-2-yl)acetate has a boiling point of 298.6°C at 760 mmHg . The density of this compound is predicted to be 1.168 g/cm3 .Scientific Research Applications
Pharmacology
In pharmacology, Ethyl 2-(6-aminopyridin-2-yl)acetate is utilized as a building block for the synthesis of various pharmaceutical agents. Its pyridine moiety is a common structure found in many drugs, which makes it a valuable precursor in drug design and discovery .
Organic Synthesis
This compound serves as an intermediate in organic synthesis, particularly in the construction of pyridine derivatives. Pyridines are important components in many chemical reactions and are used to create substances ranging from agrochemicals to performance materials .
Material Science
In material science, Ethyl 2-(6-aminopyridin-2-yl)acetate’s properties are explored for the development of new materials. Its ability to act as a ligand can be harnessed in creating coordination complexes with metals, which have applications in catalysis and material fabrication .
Analytical Chemistry
Analytical chemists use this compound as a standard or reagent in chromatography and spectrometry. Its well-defined structure and properties allow for its use in method development and calibration of analytical instruments .
Biochemistry Research
In biochemistry, Ethyl 2-(6-aminopyridin-2-yl)acetate is used in enzymatic studies and as a substrate or inhibitor in biochemical assays. It helps in understanding enzyme mechanisms and in the development of biochemical pathways .
Agricultural Chemistry
The compound finds application in agricultural chemistry for the synthesis of agrochemicals. Its derivatives can act as active ingredients in pesticides or herbicides, contributing to crop protection strategies .
Environmental Science
Ethyl 2-(6-aminopyridin-2-yl)acetate is also studied for its environmental impact. Researchers investigate its breakdown products, persistence in the environment, and potential as a green solvent or reagent in eco-friendly chemical processes .
Safety and Hazards
properties
IUPAC Name |
ethyl 2-(6-aminopyridin-2-yl)acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2/c1-2-13-9(12)6-7-4-3-5-8(10)11-7/h3-5H,2,6H2,1H3,(H2,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJIPGVQKXQFJNX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=NC(=CC=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50516747 | |
Record name | Ethyl (6-aminopyridin-2-yl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50516747 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(6-aminopyridin-2-yl)acetate | |
CAS RN |
71469-82-4 | |
Record name | Ethyl (6-aminopyridin-2-yl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50516747 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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